N-(4-(4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carbonyl)phenyl)acetamide

• IUPAC Name: N-[4-[4-(2,4-dioxo-1,3-oxazolidin-3-yl)piperidine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C17H19N3O5/c1-11(21)18-13-4-2-12(3-5-13)16(23)19-8-6-14(7-9-19)20-15(22)10-25-17(20)24/h2-5,14H,6-10H2,1H3,(H,18,21)
• InChI Key: NTEFBBAFSYAMJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2CCC(CC2)N3C(=O)COC3=O
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

“N-(4-(4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carbonyl)phenyl)acetamide” is a chemical compound. It’s a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs.

Synthesis Analysis

The synthesis of piperidine derivatives, like the one , often involves the N-heterocyclization of primary amines with diols. A variety of five-, six-, and seven-membered cyclic amines can be synthesized in good to excellent yields.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of “N-(4-(4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carbonyl)phenyl)acetamide” would be based on this core structure, with additional functional groups attached.

Chemical Reactions Analysis

Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. The specific reactions of “N-(4-(4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carbonyl)phenyl)acetamide” would depend on the specific functional groups present in the molecule.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines are crucial building blocks in drug development. Their derivatives appear in over twenty classes of pharmaceuticals and alkaloids. Researchers have explored the synthesis of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. . .

Antitumor and Cytotoxic Activity

In one study, researchers synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides. .

Functionalization of 1,2,4-Oxadiazoles

While not directly related to piperidines, functionalization of 1,2,4-oxadiazoles is an area of interest. .

Hydrogenation and Cyclization

Methods for the synthesis of substituted piperidines often involve hydrogenation and cyclization reactions. These processes contribute to the development of novel compounds.

Future Directions

The future directions for research on “N-(4-(4-(2,4-dioxooxazolidin-3-yl)piperidine-1-carbonyl)phenyl)acetamide” and similar compounds could include further exploration of their potential therapeutic applications, as well as the development of new synthesis methods.